Cas no 1936350-27-4 (3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1936350-27-4
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• CID: 4817826
• Update Time: 2025-05-21

3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine
• 3,5-dichloro-2H-pyrazolo[4,3-d]pyrimidine

• Inchi： 1S/C5H2Cl2N4/c6-4-3-2(10-11-4)1-8-5(7)9-3/h1H,(H,10,11)
• InChI Key： MLYMYGBNGIZLMB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=NC(=N2)Cl)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine

3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine: A Comprehensive Overview

The compound 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine, identified by the CAS number 1936350-27-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug discovery and material science. The structure of 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine consists of a pyrimidine ring fused with a pyrazole ring, with chlorine substituents at the 3 and 5 positions. This unique structure contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazolopyrimidines in the development of novel therapeutic agents. The presence of chlorine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored the synthesis of this compound through various methods, including microwave-assisted synthesis and catalytic processes, which have significantly improved the yield and purity of the product.

The biological activity of 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine has been extensively studied in recent years. It has shown potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer drug. These findings have been supported by in vitro and in vivo experiments conducted by leading research institutions worldwide.

In terms of synthetic applications, pyrazolopyrimidines like this compound are widely used as building blocks in organic synthesis. Their ability to form stable complexes with metal ions makes them valuable in coordination chemistry and materials science. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis routes for this compound, reducing its environmental footprint while maintaining high-quality standards.

The demand for compounds like 3,5-Dichloro-1H-pyrazolo[4,3-d]pyrimidine continues to grow due to their versatility and adaptability across multiple industries. As research progresses, new applications are being discovered, further solidifying its position as a key molecule in modern chemistry. Its role in drug discovery, material science, and organic synthesis underscores its significance in both academic and industrial settings.